![molecular formula C7H11ClN2O B6218649 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride CAS No. 2742652-34-0](/img/no-structure.png)
1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride
Overview
Description
1-(1,2-Oxazol-3-yl)cyclopropylmethanamine hydrochloride (OCPMA) is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the oxazolone family, which is a class of compounds that has been used in various biomedical and pharmacological studies. OCPMA is a white crystalline powder that is soluble in water. OCPMA has many advantages over other compounds due to its high solubility, low cost, and wide range of applications in research.
Scientific Research Applications
1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has been used in a variety of scientific research applications, including biochemistry, pharmacology, and toxicology. It has been used to study the structure and function of proteins, as well as to study the effects of drugs on the body. 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has also been used in the study of enzyme inhibitors, and as a model compound to study the effects of various drugs on the central nervous system.
Mechanism of Action
The mechanism of action of 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride is not fully understood. It is believed to interact with various proteins and enzymes in the body, which can lead to changes in the activity of these proteins and enzymes. 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride is also thought to interact with neurotransmitters, which can lead to changes in the activity of neurons.
Biochemical and Physiological Effects
1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes, the regulation of cell growth and differentiation, and the modulation of neurotransmitter release. It has also been shown to have anti-inflammatory, anti-cancer, and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is highly soluble in water. 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride is also relatively stable in aqueous solutions, and it has a wide range of applications in research. However, 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride is also limited in its use in laboratory experiments due to its low solubility in organic solvents and its limited stability in organic solvents.
Future Directions
The future directions for 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride are vast. 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride has potential applications in the development of new drugs, as well as in the study of the effects of drugs on the body. It could also be used in the development of new diagnostic methods, or in the study of the effects of environmental pollutants on human health. 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride could also be used in the study of the effects of aging on the body, or in the development of new treatments for diseases. Additionally, 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride could be used in the study of the effects of nutrition on human health, or in the development of new methods for the delivery of drugs. Finally, 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride could be used in the study of the effects of stress on the body, or in the development of new methods for the diagnosis and treatment of mental health disorders.
Synthesis Methods
1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride can be synthesized from 1-chloro-3-methyl-1-cyclopropylmethanamine hydrochloride and 1,2-dichloroethane. The reaction involves the addition of 1,2-dichloroethane to the 1-chloro-3-methyl-1-cyclopropylmethanamine hydrochloride in a 1:1 molar ratio. The reaction is carried out in a sealed vessel at a temperature of 60-70°C for 1-3 hours. The product is then isolated by filtration and recrystallized from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride involves the reaction of 1-cyclopropyl-1,2-dihydro-3H-oxazole with formaldehyde and ammonium chloride, followed by treatment with hydrochloric acid to yield the final product.", "Starting Materials": [ "1-cyclopropyl-1,2-dihydro-3H-oxazole", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 1-cyclopropyl-1,2-dihydro-3H-oxazole with formaldehyde and ammonium chloride in the presence of a suitable solvent and catalyst to form 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanol.", "Step 2: Treat the intermediate product with hydrochloric acid to form 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride.", "Step 3: Isolate and purify the final product by recrystallization or other suitable methods." ] } | |
CAS RN |
2742652-34-0 |
Molecular Formula |
C7H11ClN2O |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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